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Compound of Interest

Compound Name: Propyl tiglate

Cat. No.: B1609282

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of propyl tiglate in a
range of common organic solvents. Propyl tiglate, the propyl ester of tiglic acid, is a compound
of interest in various chemical and pharmaceutical applications, including as a fragrance
ingredient and a potential building block in organic synthesis. Understanding its solubility is
critical for its effective use in formulation, reaction chemistry, and purification processes. This
document presents quantitative solubility data, details common experimental methodologies for
solubility determination, and illustrates a relevant biological signaling pathway and a
representative synthetic workflow.

Physicochemical Properties of Propyl Tiglate

Propyl tiglate (propyl (E)-2-methylbut-2-enoate) is a flammable liquid with a fruity, sweet
aroma.[1][2] Its key physicochemical properties are summarized in the table below.
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Property Value

CAS Number 61692-83-9
Molecular Formula C8H1402
Molecular Weight 142.2 g/mol [1][2]
Density 0.904 g/mL at 25 °C
Boiling Point 176-180 °C

Flash Point 137 °F

XLogP3-AA 2.2[1][2]

Solubility of Propyl Tiglate in Organic Solvents

The solubility of propyl tiglate has been determined in a variety of organic solvents at 25°C.
The following table summarizes the available quantitative data, presented in grams of propyl
tiglate per liter of solvent (g/L).
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Solvent Solubility (g/L) at 25°C[2]
Alcohols

Methanol 3329.68
Ethanol 3203.63
n-Propanol 2735.08
Isopropanol 3105.86
n-Butanol 2768.11
Isobutanol 2402.56
sec-Butanol 3292.81
tert-Butanol 3615.09
n-Pentanol 2371.95
Isopentanol 2416.49
n-Hexanol 2179.34
n-Heptanol 1320.26
n-Octanol 1574.62
Esters

Methyl Acetate 2016.93
Ethyl Acetate 1928.55
n-Propyl Acetate 1740.95
Isopropyl Acetate 1107.21
n-Butyl Acetate 2270.3
Isobutyl Acetate 994.59
n-Pentyl Acetate 1471.75
Ethyl Formate 1796.33
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Ketones

Acetone 2593.89
2-Butanone (MEK) 2427.86
Cyclohexanone 3047.56
Methyl isobutyl ketone (MIBK) 1062.64
Ethers

Tetrahydrofuran (THF) 2585.26
1,4-Dioxane 2984.76
Methyl tert-butyl ether (MTBE) 2591.01
Hydrocarbons

n-Hexane 818.3
Cyclohexane 1066.93
n-Heptane 403.55
Toluene 1335.28
Ethylbenzene 1111.68

Chlorinated Solvents

Dichloromethane 6906.25
Chloroform 8715.22
1,2-Dichloroethane 3368.66
Tetrachloromethane 1625.97
Amides

N,N-Dimethylformamide (DMF) 2543.17
N,N-Dimethylacetamide (DMAC) 2073.53
N-Methyl-2-pyrrolidone (NMP) 2191.19
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Other Solvents

Acetonitrile 3345.49
Dimethyl sulfoxide (DMSO) 1770.5
Acetic Acid 2948.54
Propionic Acid 1975.64
Ethylene Glycol 366.35
Propylene Glycol 609.27
Transcutol 3673.25
2-Ethoxyethanol 1867.33
2-Methoxyethanol 2199.35
2-Propoxyethanol 1944.88
2-Butoxyethanol 1484.87
Water 5.57

Experimental Protocols for Solubility Determination

A common and straightforward method for determining the solubility of a solid or liquid in a
solvent is the gravimetric method.[3][4] The following protocol outlines the general steps for
such a determination.

Objective: To determine the concentration of a solute in a saturated solution at a specific
temperature.

Apparatus and Materials:
¢ Analytical balance
o Thermostatically controlled shaker or water bath

¢ Vials or flasks with secure closures
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o Syringe filters (if the solute is a solid)
e Pipettes

o Evaporating dish or pre-weighed vials
e Oven

e Propyl tiglate (solute)

e Organic solvent of interest
Procedure:

o Preparation of a Saturated Solution: An excess amount of propyl tiglate is added to a
known volume or mass of the organic solvent in a sealed vial or flask.[4]

o Equilibration: The mixture is agitated in a thermostatically controlled shaker or water bath at
the desired temperature (e.g., 25°C) for a sulfficient period to ensure equilibrium is reached.
This can take several hours to days, and it is confirmed when consecutive measurements of
the solute concentration are constant.[4]

o Phase Separation: Once equilibrium is achieved, the undissolved solute is allowed to settle.
If the solute is a solid, the saturated solution is carefully separated from the excess solid by
filtration, often using a syringe filter. For a liquid solute like propyl tiglate, careful
decantation or centrifugation may be employed to separate the layers if they are not fully
miscible.

o Gravimetric Analysis:

o A known volume or mass of the clear, saturated supernatant is transferred to a pre-
weighed evaporating dish or vial.[4]

o The solvent is evaporated from the sample. This should be done under controlled
conditions to avoid loss of the solute, especially if it is volatile. Gentle heating in a fume
hood or the use of a rotary evaporator are common techniques.[5]
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o The dish or vial containing the non-volatile solute residue is then dried in an oven at a
suitable temperature (e.g., 105°C) until a constant weight is achieved.[5]

o Calculation: The solubility is calculated from the mass of the residue (solute) and the initial
volume or mass of the saturated solution taken for analysis.

Visualizations

Signaling Pathway: Tigilanol Tiglate and Protein Kinase
C (PKC) Activation

While propyl tiglate itself is not primarily known for its biological signaling activity, a structurally
related compound, tigilanol tiglate (EBC-46), is a novel anti-cancer agent that functions by
activating the Protein Kinase C (PKC) signaling pathway.[1][6][7] This pathway is of significant
interest to drug development professionals. The diagram below illustrates the mechanism of
action of tigilanol tiglate.
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Caption: Mechanism of action of tigilanol tiglate via PKC activation.

Experimental Workflow: Synthesis of Propyl Tiglate

The synthesis of propyl tiglate can be achieved through various esterification methods. A
common laboratory-scale approach is the Fischer esterification of tiglic acid with propanol,
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using an acid catalyst. The following workflow diagram illustrates the key steps in this process.
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Caption: Fischer esterification workflow for propyl tiglate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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